N-[(1-methyl-1H-imidazol-2-yl)methyl]-N-propyl-4-(1H-pyrazol-3-yl)benzamide

• IUPAC Name: N-[(1-methylimidazol-2-yl)methyl]-N-propyl-4-(1H-pyrazol-5-yl)benzamide
• InChI: InChI=1S/C18H21N5O/c1-3-11-23(13-17-19-10-12-22(17)2)18(24)15-6-4-14(5-7-15)16-8-9-20-21-16/h4-10,12H,3,11,13H2,1-2H3,(H,20,21)
• InChI Key: IQNRAASTIMPMGO-UHFFFAOYSA-N
• Canonical SMILES: CCCN(CC1=NC=CN1C)C(=O)C2=CC=C(C=C2)C3=CC=NN3
• Molecular Formula: C18H21N5O
• Molecular Weight: 323.4 g/mol

Description

The compound under discussion belongs to a class of chemicals that have been synthesized and studied for various biological activities and chemical properties. It shares structural motifs with several compounds that have been explored for their electrophysiological activities, synthesis methods, molecular structures, and potential applications in various fields excluding direct drug applications.

Synthesis Analysis

The synthesis of related N-substituted imidazolylbenzamides has been explored, demonstrating that such compounds can be synthesized with varying degrees of complexity and methods. For instance, compounds have been synthesized through processes involving the assembly of imidazolyl and pyrazolyl groups onto a benzamide backbone, utilizing methods such as 1,3-dipolar cycloaddition and subsequent rearrangement under catalyst-free conditions for related structures (Liu et al., 2014).

Molecular Structure Analysis

Experimental and theoretical studies on compounds with similar frameworks have elucidated their molecular structures and provided insights into their functionalization reactions. These studies typically involve spectroscopic methods and theoretical calculations to determine the conformations and electronic structures of such molecules (Yıldırım et al., 2005).

Chemical Reactions and Properties

Chemical reactions involving compounds with pyrazole and imidazol rings often include transformations that are key to developing pharmacologically active molecules. For example, reactions can involve functionalization to introduce various substituents, affecting the compound's reactivity and interaction with biological targets. The exact reactions and properties would depend on the specific functional groups present in the molecule.

Physical Properties Analysis

The physical properties of such compounds, including melting points, solubility, and crystal structure, can be determined through experimental methods. For related compounds, X-ray crystallography has provided detailed insights into their molecular and crystal structures, revealing information about molecular conformations and intermolecular interactions (Kumara et al., 2018).